62-31-7

Dopamine hydrochloride

In Stock

• CAS RN:
• 62-31-7

• Formula:
• C8H11NO2.HCl

• InChI:
• InChI=1S/C8H11NO2.ClH/c9-4-3-6-1-2-7(10)8(11)5-6;/h1-2,5,10-11H,3-4,9H2;1H

• InChIKey:
• CTENFNNZBMHDDG-UHFFFAOYSA-N

• Endogenous neurotransmitter. Dopamine D1-5 receptor agonist. Norepinephrine and epinephrine precursor. Involved in numerous neurological functions and also in various conditions such as Parkinson's disease and schizophrenia.
  Dopamine (hydrochloride) is an endogenous catecholamine neurotransmitter synthesized from the amino acid L-tyrosine that acts as an agonist at dopamine receptors (D1-5). Dopamine is mainly synthesized in the substantia nigra and ventral tegmental area, and is a precursor in norepinephrine and epinephrine biosynthesis. Dopamine-containing neurons in the brain are involved in reward-motivated behavior, motor control, and hormone release. Dopamine is also synthesized in the adrenal glands where it exerts peripheral paracrine functions including control of vasodilation, sodium excretion, insulin production, gastrointestinal motility, and the activity of ly...

Ethyl 3-amino-1-(4-bromophenyl)-4-cyano-5-methyl-1H-pyrrole-2-carboxylate

• CAS RN:
• 5262-31-7

• Formula:
• C15H14BrN3O2

• InChI:
• InChI=1S/C15H14BrN3O2/c1-3-21-15(20)14-13(18)12(8-17)9(2)19(14)11-6-4-10(16)5-7-11/h4-7H,3,18H2,1-2H3

• InChIKey:
• LEWJTAGJSRHAMP-UHFFFAOYSA-N

• Ethyl 3-amino-1-(4-bromophenyl)-4-cyano-5-methyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C15H14BrN3O2 and its molecular weight is 348.19 g/mol. The purity is usually 95%.

4-chloro-N-[9-(4-chlorophenyl)sulfonyl-7,7-dimethyl-5-oxo-6,8-dihydrocarbazol-3-yl]benzenesulfonamide

• CAS RN:
• 5062-31-7

• Formula:
• C26H22Cl2N2O5S2

• InChI:
• InChI=1S/C26H22Cl2N2O5S2/c1-26(2)14-23-25(24(31)15-26)21-13-18(29-36(32,33)19-8-3-16(27)4-9-19)7-12-22(21)30(23)37(34,35)20-10-5-17(28)6-11-20/h3-13,29H,14-15H2,1-2H3

• InChIKey:
• OBWWROLBLRGVQP-UHFFFAOYSA-N

• 4-chloro-N-[9-(4-chlorophenyl)sulfonyl-7,7-dimethyl-5-oxo-6,8-dihydrocarbazol-3-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C26H22Cl2N2O5S2 and its molecular weight is 577.5 g/mol. The purity is usually 95%.

Benzenamine, 4-chloro-N-[(2,4-dichlorophenyl)methylene]-

Usually In Stock

• CAS RN:
• 63462-31-7

• Formula:
• C13H8Cl3N

• InChI:
• InChI=1S/C13H8Cl3N/c14-10-3-5-12(6-4-10)17-8-9-1-2-11(15)7-13(9)16/h1-8H

• InChIKey:
• VICCSUUWWDVJCE-UHFFFAOYSA-N

• Benzenamine, 4-chloro-N-[(2,4-dichlorophenyl)methylene]- is a useful research compound. Its molecular formula is C13H8Cl3N and its molecular weight is 284.6 g/mol. The purity is usually 95%.

Versicolorone

• CAS RN:
• 84062-31-7

• Formula:
• C20H16O7

• InChI:
• InChI=1S/C20H16O7/c1-8(21)2-3-9-7-27-14-6-12-17(19(25)15(9)14)20(26)16-11(18(12)24)4-10(22)5-13(16)23/h4-6,9,22-23,25H,2-3,7H2,1H3

• InChIKey:
• XDLBESHDJXFECS-UHFFFAOYSA-N

• Versicolorone tetracyclic form is the tetracyclic anthrafuran form of versicolorone. It is an anthrafuran, a versicolorone and a member of p-quinones.

3,5-Diethyl-1-phenyl-2-propyl-1,2-dihydropyridine

In Stock

• CAS RN:
• 34562-31-7

• Formula:
• C18H25N

• InChI:
• InChI=1S/C18H25N/c1-4-10-18-16(6-3)13-15(5-2)14-19(18)17-11-8-7-9-12-17/h7-9,11-14,18H,4-6,10H2,1-3H3

• InChIKey:
• IAAASXBHFUJLHW-UHFFFAOYSA-N

• 3,5-Diethyl-1-phenyl-2-propyl-1,2-dihydropyridine is a useful research compound. Its molecular formula is C18H25N and its molecular weight is 255.4 g/mol. The purity is usually 95%.

Ethyl 2-(4-amino-3-bromophenyl)acetate

In Stock

• CAS RN:
• 152362-31-7

• Formula:
• C10H12BrNO2

• InChI:
• InChI=1S/C10H12BrNO2/c1-2-14-10(13)6-7-3-4-9(12)8(11)5-7/h3-5H,2,6,12H2,1H3

• InChIKey:
• KGGLRUUIPVNGRB-UHFFFAOYSA-N

• Ethyl 2-(4-amino-3-bromophenyl)acetate is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.115. The purity is usually 95%.

(1R)-1-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-2-(tert-butylamino)ethanol

In Stock

• CAS RN:
• 238762-31-7

• Formula:
• C16H25NO3

• InChI:
• InChI=1S/C16H25NO3/c1-15(2,3)17-9-13(18)11-6-7-14-12(8-11)10-19-16(4,5)20-14/h6-8,13,17-18H,9-10H2,1-5H3/t13-/m0/s1

• InChIKey:
• FNNNRZNBSYVOCP-ZDUSSCGKSA-N

• (1R)-1-(2,2-Dimethyl-4H-1,3-benzodioxin-6-yl)-2-(tert-butylamino)ethanol is a useful research compound. Its molecular formula is C16H25NO3 and its molecular weight is 279.37 g/mol. The purity is usually 95%.

(E)-2-cyano-N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-methylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 327062-31-7

• Formula:
• C21H15Cl2N3OS

• InChI:
• InChI=1S/C21H15Cl2N3OS/c1-13-2-4-14(5-3-13)8-16(11-24)20(27)26-21-25-12-18(28-21)10-15-9-17(22)6-7-19(15)23/h2-9,12H,10H2,1H3,(H,25,26,27)/b16-8+

• InChIKey:
• DZAXMMYZKRYNRQ-UHFFFAOYSA-N

• (E)-2-cyano-N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-methylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C21H15Cl2N3OS and its molecular weight is 428.33. The purity is usually 95%.

3,5-Dichloro-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone

In Stock

• CAS RN:
• 898762-31-7

• Formula:
• C21H21Cl2NO3

• InChI:
• InChI=1S/C21H21Cl2NO3/c22-18-11-17(12-19(23)13-18)20(25)16-3-1-2-15(10-16)14-24-6-4-21(5-7-24)26-8-9-27-21/h1-3,10-13H,4-9,14H2

• InChIKey:
• FULNRELXHBQBEF-UHFFFAOYSA-N

• 3,5-Dichloro-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone is a useful research compound. Its molecular formula is C21H21Cl2NO3 and its molecular weight is 406.3 g/mol. The purity is usually 95%.

(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methanol

Usually In Stock

• CAS RN:
• 945262-31-7

• Formula:
• C6H10N4O

• InChI:
• InChI=1S/C6H10N4O/c11-4-6-9-8-5-3-7-1-2-10(5)6/h7,11H,1-4H2

• InChIKey:
• CDGXEUWHBCAHIJ-UHFFFAOYSA-N

• (5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methanol is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.17. The purity is usually 95%.

Cyclohexanone, 2-fluoro-2-(hydroxymethyl)-, (S)- (9CI)

• CAS RN:
• 144462-31-7

• Formula:
• C7H11FO2

• InChI:
• InChI=1S/C7H11FO2/c8-7(5-9)4-2-1-3-6(7)10/h9H,1-5H2/t7-/m0/s1

• InChIKey:
• ZOEPBCUJFOLWQA-ZETCQYMHSA-N

• Cyclohexanone, 2-fluoro-2-(hydroxymethyl)-, (S)- (9CI), also known as Cyclohexanone, 2-fluoro-2-(hydroxymethyl)-, (S)- (9CI), is a useful research compound. Its molecular formula is C7H11FO2 and its molecular weight is 146.161. The purity is usually 95%.

Xanthylium, 3,6-bis(diethylamino)-9-2-(methoxycarbonyl)phenyl-, cyano cuprate ferrate complexes

• CAS RN:
• 102262-31-7

• Formula:
• C9H6N2O4

• Xanthylium, 3,6-bis(diethylamino)-9-2-(methoxycarbonyl)phenyl-, cyano cuprate ferrate complexes is a useful research compound. Its molecular formula is C9H6N2O4. The purity is usually 95%.

2-(2,3-dihydro-1H-isoindol-2-yl)butanoic acid

In Stock

• CAS RN:
• 1247162-31-7

• Formula:
• C12H15NO2

• InChI:
• InChI=1S/C12H15NO2/c1-2-11(12(14)15)13-7-9-5-3-4-6-10(9)8-13/h3-6,11H,2,7-8H2,1H3,(H,14,15)

• InChIKey:
• WQVWDYRBGZWMKW-UHFFFAOYSA-N

• 2-(2,3-dihydro-1H-isoindol-2-yl)butanoic acid is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.

6-(7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)pyridazin-3(2H)-one

In Stock

• CAS RN:
• 1705762-31-7

• Formula:
• C14H15N3O2S2

• InChI:
• InChI=1S/C14H15N3O2S2/c18-13-4-3-10(15-16-13)14(19)17-6-5-12(21-9-7-17)11-2-1-8-20-11/h1-4,8,12H,5-7,9H2,(H,16,18)

• InChIKey:
• WCPPXAOZAKREHK-UHFFFAOYSA-N

• 6-(7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C14H15N3O2S2 and its molecular weight is 321.41. The purity is usually 95%.

3-(2-Fluorophenyl)-1-(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 1797262-31-7

• Formula:
• C20H21F2NO3S

• InChI:
• InChI=1S/C20H21F2NO3S/c21-16-8-10-17(11-9-16)27(25,26)18-5-3-13-23(14-18)20(24)12-7-15-4-1-2-6-19(15)22/h1-2,4,6,8-11,18H,3,5,7,12-14H2

• InChIKey:
• UNOHEXPRRYKMHQ-UHFFFAOYSA-N

• 3-(2-Fluorophenyl)-1-(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C20H21F2NO3S and its molecular weight is 393.45. The purity is usually 95%.

3-((1-((5,6,7,8-Tetrahydronaphthalen-2-yl)sulfonyl)piperidin-4-yl)oxy)pyridazine

In Stock

• CAS RN:
• 1797862-31-7

• Formula:
• C19H23N3O3S

• InChI:
• InChI=1S/C19H23N3O3S/c23-26(24,18-8-7-15-4-1-2-5-16(15)14-18)22-12-9-17(10-13-22)25-19-6-3-11-20-21-19/h3,6-8,11,14,17H,1-2,4-5,9-10,12-13H2

• InChIKey:
• AJBXKNZYOLQVTC-UHFFFAOYSA-N

• 3-((1-((5,6,7,8-Tetrahydronaphthalen-2-yl)sulfonyl)piperidin-4-yl)oxy)pyridazine is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.47. The purity is usually 95%.

2-Fluoro-6-formylphenylboronic acid

In Stock

• CAS RN:
• 1938062-31-7

• Formula:
• C7H6BFO3

• InChI:
• InChI=1S/C7H6BFO3/c9-6-3-1-2-5(4-10)7(6)8(11)12/h1-4,11-12H

• InChIKey:
• KVLSAVAVMYTPAR-UHFFFAOYSA-N

• 2-Fluoro-6-formylphenylboronic acid is a useful research compound. Its molecular formula is C7H6BFO3 and its molecular weight is 167.93 g/mol. The purity is usually 95%.

Pyrrolidin-3-yl morpholine-4-carboxylate

• CAS RN:
• 1527962-31-7

• Formula:
• C9H16N2O3

• InChI:
• InChI=1S/C9H16N2O3/c12-9(11-3-5-13-6-4-11)14-8-1-2-10-7-8/h8,10H,1-7H2

• InChIKey:
• SGNKCGSEEBGHBJ-UHFFFAOYSA-N

• Pyrrolidin-3-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C9H16N2O3 and its molecular weight is 200.23 g/mol. The purity is usually 95%.